Cas no 50875-24-6 (5,9,11-trihydroxy-3,3-dimethyl-3H-pyrano[3,2-a]xanthen-12-one)

• Product Name: 5,9,11-trihydroxy-3,3-dimethyl-3H-pyrano[3,2-a]xanthen-12-one
• CAS No: 50875-24-6
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 2001566
• PubChem ID: 14886044
• Update Time: 2025-04-21

5,9,11-trihydroxy-3,3-dimethyl-3H-pyrano[3,2-a]xanthen-12-one Chemical and Physical Properties

Names and Identifiers

• 5,9,11-trihydroxy-3,3-dimethyl-3H-pyrano[3,2-a]xanthen-12-one
• 5,9,11-trihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12(3H)-one
• toxyloxanthone
• Toxyloxanthone B
• 5,9,11-trihydroxy-3,3-dimethyl-pyrano[3,2-a]xanthen-12-one
• CHEMBL482997
• 5,9,11-trihydroxy-3,3-dimethylpyrano[3,2-a]xanthen-12-one
• 50875-24-6
• SCHEMBL22704766
• 5,9,11-trihydroxy-3,3-dimethylpyrano(3,2-a)xanthen-12-one
• ACA87524

• Inchi： 1S/C18H14O6/c1-18(2)4-3-9-14-13(7-11(21)17(9)24-18)23-12-6-8(19)5-10(20)15(12)16(14)22/h3-7,19-21H,1-2H3
• InChI Key： MFKYNKVEQUTJEH-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3=C(C(C4C(=CC(=CC=4O3)O)O)=O)C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 326.07903816g/mol
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.682
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones